Sodium Acetate Sodium Acetate Sodium Acetate Anhydrous is the anhydrous, sodium salt form of acetic acid. Sodium acetate anhydrous disassociates in water to form sodium ions (Na+) and acetate ions. Sodium is the principal cation of the extracellular fluid and plays a large part in fluid and electrolyte replacement therapies. Sodium acetate anhydrous is used as an electrolyte replenisher in isosmotic solution for parenteral replacement of acute losses of extracellular fluid without disturbing normal electrolyte balance.
Sodium acetate is an organic sodium salt. It contains an acetate.
Sodium Acetate is chemically designated CH3COONa, a hygroscopic powder very soluble in water. Sodium acetate could be used as additives in food, industry, concrete manufacture, heating pads and in buffer solutions. Medically, sodium acetate is important component as an electrolyte replenisher when given intravenously. It is mainly indicated to correct sodium levels in hyponatremic patients. It can be used also in metabolic acidosis and for urine alkalinization.
Brand Name: Vulcanchem
CAS No.: 127-09-3
VCID: VC0150403
InChI: InChI=1S/C2H4O2.Na/c1-2(3)4;/h1H3,(H,3,4);/q;+1
SMILES: CC(=O)O.[Na+]
Molecular Formula: C2H3NaO2·nH2O (n = 0 or 3)
C4H7NaO4·nH2O (n = 0 or 3)
C2H3NaO2
CH3COONa
CH3COONa
C2H3NaO2
Molecular Weight: 83.04 g/mol

Sodium Acetate

CAS No.: 127-09-3

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VCID: VC0150403

Molecular Formula: C2H3NaO2·nH2O (n = 0 or 3)
C4H7NaO4·nH2O (n = 0 or 3)
C2H3NaO2
CH3COONa
CH3COONa
C2H3NaO2

Molecular Weight: 83.04 g/mol

Sodium Acetate - 127-09-3

CAS No. 127-09-3
Product Name Sodium Acetate
Molecular Formula C2H3NaO2·nH2O (n = 0 or 3)
C4H7NaO4·nH2O (n = 0 or 3)
C2H3NaO2
CH3COONa
CH3COONa
C2H3NaO2
Molecular Weight 83.04 g/mol
IUPAC Name sodium;acetic acid
Standard InChI InChI=1S/C2H4O2.Na/c1-2(3)4;/h1H3,(H,3,4);/q;+1
Standard InChIKey VMHLLURERBWHNL-UHFFFAOYSA-M
Isomeric SMILES CC(=O)[O-].[Na+]
Impurities Because of demanding reagent,pharmaceutical, medical, and photographic uses, purity becomes very important. Among improvements made in recent years were the reduction of iron content and carbonate level of the Food Chemical Codex grade. Technical grades have higher limits for heavy metals, arsenic, carbonates, or potassium compounds.
SMILES CC(=O)O.[Na+]
Canonical SMILES CC(=O)[O-].[Na+]
Colorform WHITE GRANULAR POWDER OR MONOCLINIC CRYSTALS
Colorless
White powder
CRYSTALLINE SOLID
Density 1.528 g/ml
1.5 g/cm³
Melting Point 324.0 °C
Mp 324 °
324 °C
328 °C
Physical Description DryPowder; DryPowder, Liquid; Liquid; PelletsLargeCrystals; WetSolid
Anhydrous:White, odourless, granular, hygroscopic powder
White, hygroscopic crystalline solid with an acetic odour
WHITE HYGROSCOPIC CRYSTALLINE POWDER.
Description Sodium Acetate Anhydrous is the anhydrous, sodium salt form of acetic acid. Sodium acetate anhydrous disassociates in water to form sodium ions (Na+) and acetate ions. Sodium is the principal cation of the extracellular fluid and plays a large part in fluid and electrolyte replacement therapies. Sodium acetate anhydrous is used as an electrolyte replenisher in isosmotic solution for parenteral replacement of acute losses of extracellular fluid without disturbing normal electrolyte balance.
Sodium acetate is an organic sodium salt. It contains an acetate.
Sodium Acetate is chemically designated CH3COONa, a hygroscopic powder very soluble in water. Sodium acetate could be used as additives in food, industry, concrete manufacture, heating pads and in buffer solutions. Medically, sodium acetate is important component as an electrolyte replenisher when given intravenously. It is mainly indicated to correct sodium levels in hyponatremic patients. It can be used also in metabolic acidosis and for urine alkalinization.
Related CAS 6131-90-4 (Parent)
Shelf Life SOLUTIONS ARE STABLE; EFFLORESCES IN WARM, DRY AIR /SODIUM ACETATE TRIHYDRATE, USP/
Solubility WATER: 119 G/100 ML @ 0 °C, 170.15 G/100 ML @ 100 °C; SLIGHTLY SOL IN ALCOHOL
SOLUBILITY IN WATER: 1 G/ML
Slightly soluble in alcohol; insoluble in ether
Solubility in water, g/100ml at 20 °C: 46.5
Synonyms Acetic Acid Sodium Salt; Acetic Acid Sodium Salt; Anhydrous sodium acetate; Cryotech NAAC; Protecta Super; Safeway SD; Sanmi-Ace 42
PubChem Compound 21959945
Last Modified Nov 11 2021
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